(2R,4R)-1-tert-butyl 2-(2-(9-((2S,5S)-1-((S)-2-(methoxycarbonylamino)-3-methylbutanoyl)-5-methylpyrrolidine-2-carbonyloxy)-8-oxo-8,9,10,11-tetrahydro-5H-dibenzo[c,g]chromen-3-yl)-2-oxoethyl) 4-(methoxymethyl)pyrrolidine-1,2-dicarboxylate

• Molecular Formula: C44H55N3O13
• Molecular Weight: 833.9 g/mol
• IUPAC Name: 1-O-tert-butyl 2-O-[2-[9-[(2S,5S)-1-[(2S)-2-(methoxycarbonylamino)-3-methylbutanoyl]-5-methylpyrrolidine-2-carbonyl]oxy-8-oxo-5,9,10,11-tetrahydronaphtho[2,3-c]isochromen-3-yl]-2-oxoethyl] (2S,4S)-4-(methoxymethyl)pyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C44H55N3O13/c1-23(2)37(45-42(53)56-8)39(50)47-24(3)9-13-32(47)41(52)59-35-14-11-26-17-31-29-12-10-27(16-28(29)21-57-36(31)18-30(26)38(35)49)34(48)22-58-40(51)33-15-25(20-55-7)19-46(33)43(54)60-44(4,5)6/h10,12,16-18,23-25,32-33,35,37H,9,11,13-15,19-22H2,1-8H3,(H,45,53)/t24-,25-,32-,33-,35?,37-/m0/s1
• InChI Key: VIUSEVDFPVOBFC-LDPDKXDZSA-N
• Isomeric SMILES: C[C@H]1CC[C@H](N1C(=O)[C@H](C(C)C)NC(=O)OC)C(=O)OC2CCC3=CC4=C(C=C3C2=O)OCC5=C4C=CC(=C5)C(=O)COC(=O)[C@@H]6C[C@@H](CN6C(=O)OC(C)(C)C)COC
• Canonical SMILES: CC1CCC(N1C(=O)C(C(C)C)NC(=O)OC)C(=O)OC2CCC3=CC4=C(C=C3C2=O)OCC5=C4C=CC(=C5)C(=O)COC(=O)C6CC(CN6C(=O)OC(C)(C)C)COC

Description

This compound (CAS: 1378391-43-5) is a highly complex synthetic molecule featuring a polycyclic dibenzo[c,g]chromen core, substituted with pyrrolidine and tert-butyl carbamate groups, and functionalized with methoxymethyl and methoxycarbonylamino motifs .

Preparation Methods

Nucleophilic Substitution and Coupling Reactions

The synthesis begins with intermediate VP4 (23.3 g, 26 mmol), which undergoes oxidation using 2,3-dicyano-5,6-dichloro-p-benzoquinone (DDQ) in tetrahydrofuran (THF) under nitrogen at 0–5°C. Acetic acid is added to stabilize the reaction medium, followed by DDQ to facilitate dehydrogenation. After neutralization with sodium hydroxide, extraction with dichloromethane yields the crude product, which is recrystallized in isopropanol/water (2:1) to achieve 89% yield .

A patent by Hetero Research Foundation (IN 201641022433) details a parallel route involving compound 3 and compound 9 under alkaline conditions. Nucleophilic substitution at the pyrrolidine ring activates the carbonyl group, enabling coupling with a dibenzochromenyl moiety. This step is critical for introducing the methoxymethyl and tert-butoxycarbonyl (Boc) protective groups.

Palladium-Catalyzed Cross-Coupling

Key steps utilize palladium catalysts (e.g., Pd(PPh₃)₄) for Suzuki-Miyaura coupling to assemble the dibenzochromen scaffold. For instance, compound 12 reacts with compound 14 in the presence of Pd(PPh₃)₄ and XPhos, forming the biaryl linkage essential for NS5A binding. The reaction occurs in dimethylacetamide (DMA) at 80°C, achieving >85% conversion.

Key Reaction Mechanisms and Reagents

Oxidation with DDQ

DDQ oxidizes tertiary alcohols to ketones, critical for forming the 8-oxo group in the tetrahydrodibenzo[c,g]chromen system. The mechanism involves hydride abstraction, generating a carbocation intermediate that undergoes deprotonation.

Halogenation and Esterification

N-Bromosuccinimide (NBS) brominates the naphtho[1,2-d]imidazole core at position 9, enhancing electrophilicity for subsequent nucleophilic attacks. Benzoyl peroxide initiates radical-mediated halogenation, minimizing side reactions. Esterification with methylsulfonyl chloride activates hydroxyl groups for displacement by methoxymethyl pyrrolidine.

Optimization Strategies

Solvent and Temperature Control

• Tetrahydrofuran (THF) is preferred for DDQ-mediated oxidations due to its low polarity and ability to stabilize intermediates.
• Coupling reactions require dimethylacetamide (DMA) at 80°C to solubilize palladium complexes and enhance reaction rates.

Purification Challenges

Crude products often contain dehalogenation byproducts (e.g., 5–10% des-bromo impurity). Silica gel chromatography and recrystallization in isopropanol/water reduce impurities to <1%.

Analytical Characterization

Technique	Parameters	Findings	Source
1H NMR	300 MHz, CDCl₃	δ 1.42 (s, Boc), δ 3.38 (m, methoxymethyl)
HPLC	C18 column, 60% acetonitrile/water	Purity >99.5%
Mass Spectrometry	ESI+, m/z 834.92 (M+H)+	Matches theoretical MW 833.92

Comparative Analysis of Methods

Method	Yield	Purity	Key Advantage	Limitation	Source
DDQ Oxidation	89%	>99.5%	High efficiency, minimal byproducts	Requires strict temperature control
Palladium Coupling	85%	98%	Scalable for industrial production	High catalyst cost
NBS Halogenation	78%	97%	Avoids lithium bromide side reactions	Longer reaction time

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The presence of multiple functional groups allows for selective oxidation reactions.

Reduction: Reduction reactions can be used to modify specific parts of the molecule without affecting the overall structure.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Key Structural Features:

• Pyrrolidine Rings : Essential for biological activity and interaction with biological targets.
• Methoxy Groups : Enhance solubility and stability.
• Dibenzochromene Moiety : Known for its role in modulating various biological pathways.

Cancer Treatment

Recent studies have highlighted the potential of this compound as part of combination therapies targeting cancer. Specifically, it has been investigated for its role in enhancing the efficacy of bromodomain and extraterminal domain (BET) proteolysis targeting chimera (PROTAC) therapies, which are designed to degrade specific oncoproteins involved in tumor growth .

Case Study : A study published in 2020 demonstrated that the compound could effectively inhibit cancer cell proliferation when used alongside other therapeutic agents. The mechanism involved the modulation of key signaling pathways associated with cell cycle regulation and apoptosis .

Protein Interaction Studies

The compound serves as a valuable biochemical probe for studying protein interactions, particularly those involving methyltransferases. Its design allows for the investigation of active site plasticity in these enzymes, providing insights into their regulatory mechanisms .

Research Findings : A study published in 2020 utilized this compound to develop selective inhibitors for protein methyltransferases, showcasing its utility in drug discovery and development .

Development of Therapeutic Agents

The synthesis of this compound has been explored as part of broader efforts to create new therapeutic agents targeting various diseases. Its structural complexity makes it a candidate for further optimization to enhance potency and selectivity against specific biological targets.

Example Application : The compound's derivatives have been assessed for activity against viral infections, particularly hepatitis C virus (HCV), where its unique structural features may confer advantages over existing treatments .

Data Tables

Study Reference	Application Area	Findings
	Cancer Treatment	Inhibits cell proliferation
	Protein Interaction	Selective inhibitor development
	Viral Infections	Potential activity against HCV

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its interactions with molecular targets. For example, it might bind to enzymes and inhibit their activity, or it could interact with receptors and modulate their signaling pathways. The specific molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Methodological Frameworks for Comparison

Computational Tools and Databases

• SwissSimilarity : Identifies analogs using 2D/3D fingerprints and physicochemical properties .
• US-EPA CompTox Dashboard : Performs Tanimoto-based similarity searches (Tanimoto >0.8) for read-across hazard assessment .
• Toxmatch : Evaluates endpoint-specific chemical groupings via descriptor-based similarity indices .

Limitations and Variability

• Docking affinity variability: Minor structural changes (e.g., methoxymethyl vs. methyl groups) can alter binding interactions by >1.0 kcal/mol .

Q & A

Q. What synthetic strategies are recommended for multi-step synthesis of this compound, given its stereochemical complexity?

Methodological Answer:

• Modular Synthesis : Break the molecule into fragments (e.g., pyrrolidine, dibenzochromen, and carbamate moieties) for parallel synthesis. Use orthogonal protecting groups (e.g., tert-butyloxycarbonyl [Boc] for amines) to manage reactivity .
• Stereochemical Control : Employ chiral auxiliaries or asymmetric catalysis (e.g., Sharpless epoxidation or Evans aldol reaction) guided by stereodescriptors (2R,4R, 2S,5S). Monitor enantiomeric excess via chiral HPLC or NMR .
• High-Throughput Screening : Optimize coupling reactions (e.g., amide bond formation) using automated platforms to test solvents (DMF, THF), catalysts (HATU, EDCI), and temperatures .

Q. What spectroscopic and analytical techniques are critical for structural characterization?

Methodological Answer:

• NMR : Use $^1H$, $^{13}C$, and 2D NMR (COSY, HSQC) to resolve overlapping signals in the pyrrolidine and dibenzochromen regions. Assign stereochemistry via NOESY/ROESY .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) with ESI+ or MALDI-TOF to confirm molecular weight (e.g., calculated vs. observed m/z) .
• X-Ray Crystallography : Resolve ambiguous stereochemistry by growing single crystals in solvents like dichloromethane/hexane mixtures .

Q. What safety precautions are essential during handling and storage?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles. Use fume hoods to avoid inhalation of fine powders .
• Storage : Store in airtight containers under inert gas (N2/Ar) at –20°C to prevent hydrolysis of ester/carbamate groups .
• Spill Management : Absorb with vermiculite or sand; avoid water to prevent uncontrolled reactions .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity?

Methodological Answer:

• Design of Experiments (DoE) : Apply Bayesian optimization or heuristic algorithms to explore parameter space (e.g., temperature, stoichiometry, solvent polarity). Prioritize factors via Plackett-Burman screening .
• In Situ Monitoring : Use FTIR or Raman spectroscopy to track reaction progress (e.g., carbonyl stretching at ~1700 cm$^{-1}$) .
• Purification : Employ preparative HPLC with C18 columns (MeCN/H2O gradient) or silica gel chromatography (EtOAc/hexane) .

Q. How to resolve contradictions in stereochemical assignments between computational models and experimental data?

Methodological Answer:

• Computational Validation : Compare DFT-calculated $^1H$ NMR chemical shifts (e.g., using Gaussian or ORCA) with experimental data. Discrepancies >0.3 ppm indicate potential misassignment .
• Dynamic NMR : Perform variable-temperature NMR to detect atropisomerism or conformational exchange in dibenzochromen moieties .

Q. What computational approaches are suitable for predicting physicochemical properties or reactivity?

Methodological Answer:

• Quantum Chemical Modeling : Use QSPR (Quantitative Structure-Property Relationship) to predict logP, solubility, or stability. Calculate HOMO/LUMO energies to assess electrophilic/nucleophilic sites .
• Molecular Dynamics (MD) : Simulate solvent interactions (e.g., DMSO vs. water) to optimize crystallization conditions .

Q. How to assess the compound’s stability under varying pH and temperature conditions?

Methodological Answer:

• Forced Degradation Studies : Expose to acidic (0.1 M HCl), basic (0.1 M NaOH), and oxidative (3% H2O2) conditions at 40°C. Monitor degradation via HPLC-MS .
• Accelerated Stability Testing : Store at 40°C/75% RH for 4 weeks. Quantify hydrolysis products (e.g., free carboxylic acids) .

Q. What strategies enable selective functionalization for structure-activity relationship (SAR) studies?

Methodological Answer:

• Site-Specific Modifications : Use Mitsunobu reactions to substitute hydroxyl groups on the dibenzochromen core. Protect sensitive moieties (e.g., tert-butyl carbamate) during alkylation .
• Click Chemistry : Introduce azide-alkyne cycloadditions to append fluorophores or biotin tags for target engagement studies .